5-Bromopyridine-2-carbaldehyde
Cat. No. B1277881
Key on ui cas rn:
31181-90-5
M. Wt: 186.01 g/mol
InChI Key: ZQVLPMNLLKGGIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([I:8])[n:6][cH:7]1.[CH2:18]1[O:19][CH2:20][CH2:21][CH2:22]1.[CH:9]([Mg:10])([CH3:11])[CH3:12].[O:13]=[CH:14][N:15]([CH3:16])[CH3:17]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([CH:14]=[O:13])[n:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Brc1ccc(I)nc1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
C1CCOC1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CC(C)[Mg]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
O=Cc1ccc(Br)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
